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Compound of Interest

N-[(Phenylmethoxy)carbonyl]-L-
Compound Name:
leucine

Cat. No.: B554384

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and disposal of N-Cbhz-
L-leucine (N-Benzyloxycarbonyl-L-leucine), a key reagent in peptide synthesis and other areas
of chemical research. Adherence to the protocols and safety measures outlined herein is
crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

N-Cbz-L-leucine is a derivative of the amino acid L-leucine where the amino group is protected
by a benzyloxycarbonyl (Cbz) group.[1] This protection is vital for controlled peptide bond
formation during synthesis.[2] Its physical and chemical properties are summarized below.
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Property Value Source
CAS Number 2018-66-8 [3]
Molecular Formula C14H19NO4 [3]
Molecular Weight 265.3 g/mol [3]

Colorless to light yellow clear
Appearance . o . [2][4]
viscous liquid or weak solid

Density ~1g/mLat?25°C [5][6]

Refractive Index n20/D 1.512 [5]1[6]

Not miscible or difficult to mix
Solubility in water. Soluble in chloroform,  [5][7]
DMSO, and methanol.

Storage Temperature 2-8°C, keep cold. [31[7]

Hazard Identification and Safety Precautions

While comprehensive toxicological data is not fully available, N-Cbz-L-leucine is classified with
several potential hazards that necessitate careful handling.

GHS Hazard Statements: According to some suppliers, N-Cbz-L-leucine may be classified as a
skin irritant, a respiratory irritant, and is suspected of causing cancer and damaging fertility or
the unborn child.[8] It may also be a flammable liquid and vapor.

Precautionary Statements: Standard safety precautions should be followed, including avoiding
inhalation, ingestion, and contact with skin and eyes.[8] It is recommended to handle this
chemical in a well-ventilated area or under a chemical fume hood.[9]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling N-Cbz-L-leucine to
minimize exposure.
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PPE Specification Source

Safety glasses with side

Eye Protection shields or chemical safety 9]

goggles.

_ Chemical-resistant gloves
Hand Protection o 9]
(e.g., nitrile rubber).

Skin and Body Protection Laboratory coat. [9]

Not typically required under
normal use with adequate
) ) ventilation. If aerosols or dusts
Respiratory Protection [9]
are generated, a NIOSH-
approved respirator may be

necessary.

Experimental Protocols and Handling

The primary use of N-Cbz-L-leucine is in peptide synthesis, which involves the protection of the
N-terminus of leucine to allow for the formation of a peptide bond with another amino acid.[2]

General Handling Procedures

e Work Area: Always handle N-Cbz-L-leucine in a well-ventilated area, preferably within a
chemical fume hood.

« Ignition Sources: Keep away from heat, sparks, and open flames.[7]

e Hygiene: Wash hands thoroughly after handling.[9]

Example Experimental Protocol: N-Cbz Protection of an
Amino Acid

This protocol describes a general method for the introduction of a Cbz protecting group to an
amino acid, a reaction central to the utility of N-Cbz-L-leucine's chemical class.

Materials:
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e Amino acid

e Sodium bicarbonate (NaHCO3)

o Benzyl chloroformate (Cbz-Cl)

o Tetrahydrofuran (THF)

o Water

o Ethyl acetate (AcOEY)

e Brine

e Sodium sulfate (Na2S04)

Procedure:

e Dissolve the amino acid in a 2:1 mixture of THF and water.

e Add sodium bicarbonate to the solution.

e Cool the mixture to 0°C in an ice bath.

o Slowly add benzyl chloroformate (Cbz-Cl) to the cooled solution.

« Stir the reaction mixture at 0°C for several hours.

 Dilute the reaction mixture with water and extract with ethyl acetate.
e Wash the combined organic layers with brine.

» Dry the organic layer over sodium sulfate and concentrate in vacuo.

» Purify the resulting residue by silica gel column chromatography.[10]

Deprotection of a Cbz-Protected Amine

The removal of the Cbz group is a common subsequent step in peptide synthesis.
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Materials:

Cbz-protected amine

Methanol (MeOH)

Palladium on carbon (Pd/C)

Hydrogen gas (H2) or a hydrogen donor for transfer hydrogenolysis
Procedure (Hydrogenolysis):

» Dissolve the Cbz-protected amine in methanol.

e Add a catalytic amount of 5% Palladium on carbon.

 Stir the mixture under a hydrogen atmosphere (or with a hydrogen donor) at an appropriate
temperature (e.g., 60°C) for several hours.

 After the reaction is complete, filter the catalyst through a pad of celite.
« Concentrate the filtrate in vacuo to obtain the deprotected amine.[10]

Storage, Stability, and Disposal

Proper storage and disposal are critical for maintaining the integrity of N-Cbz-L-leucine and
ensuring laboratory safety.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[8] The recommended storage
temperature is between 2°C and 8°C.[3] The compound is reported to be stable at room
temperature in a closed container under normal storage and handling conditions.[7]

Stability and Reactivity:

o Hazardous Decomposition Products: Upon combustion, N-Cbz-L-leucine may produce
carbon monoxide, carbon dioxide, and nitrogen oxides.[8]
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e Incompatible Materials: Strong oxidizing agents.[8]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do
not allow the chemical to enter drains or waterways.[11] Contaminated packaging should be
disposed of in the same manner as the chemical.

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key workflows and logical
relationships for the safe handling of N-Cbz-L-leucine.
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Caption: A generalized workflow for the safe handling of N-Cbz-L-leucine in a laboratory

setting.
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Caption: A flowchart outlining emergency response procedures for spills and personal
exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554384+#safety-and-handling-of-n-cbz-I-leucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0847114&productDescription=N-BENZLOXYCRBNL-L-LEUCINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://total-synthesis.com/cbz-protecting-group/
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/Disposal-Procedures-by-Chemical_2022.pdf
https://www.benchchem.com/product/b554384#safety-and-handling-of-n-cbz-l-leucine
https://www.benchchem.com/product/b554384#safety-and-handling-of-n-cbz-l-leucine
https://www.benchchem.com/product/b554384#safety-and-handling-of-n-cbz-l-leucine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554384?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

